Cas no 82754-21-0 ((2Z)-3-fluoro-3-phenylprop-2-enoic acid)

• Product Name: (2Z)-3-fluoro-3-phenylprop-2-enoic acid
• CAS No: 82754-21-0
• MF: C₉H₇FO₂
• MW: 166.15
• MDL: MFCD19442094
• CID: 5145613
• PubChem ID: 12929808
• Update Time: 2025-06-09

(2Z)-3-fluoro-3-phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-fluoro-3-phenylprop-2-enoic acid
• 2-​Propenoic acid, 3-​fluoro-​3-​phenyl-​, (Z)​- (9CI)

• MDL： MFCD19442094
• Inchi： 1S/C10H9FO/c1-8(12)7-10(11)9-5-3-2-4-6-9/h2-7,12H,1H2/b10-7-
• InChI Key： NLUKYKILEOTKSR-YFHOEESVSA-N
• SMILES： C1C=C(C=CC=1)/C(=C/C(O[H])=C)/F

Computed Properties

• Exact Mass: 166.04300762g/mol
• Monoisotopic Mass: 166.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (2Z)-3-fluoro-3-phenylprop-2-enoic acid

Introduction to (2Z)-3-fluoro-3-phenylprop-2-enoic Acid (CAS No. 82754-21-0)

(2Z)-3-fluoro-3-phenylprop-2-enoic acid, identified by its Chemical Abstracts Service (CAS) number 82754-21-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of fluoro-substituted enoic acids, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of (2Z)-3-fluoro-3-phenylprop-2-enoic acid consists of a fluoro group at the third carbon position and a phenyl group at the third carbon position as well, attached to an enoic acid backbone. This unique arrangement contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

In recent years, there has been a growing interest in fluoro-substituted compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of the fluoro group in (2Z)-3-fluoro-3-phenylprop-2-enoic acid particularly makes it an attractive candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Researchers have been exploring its utility in the synthesis of various bioactive molecules, including those targeting neurological disorders, inflammatory diseases, and cancer. The enoic acid moiety provides a versatile platform for further functionalization, allowing chemists to design complex structures with tailored biological properties.

Recent studies have highlighted the importance of fluorine-containing compounds in drug discovery. The fluoro group can influence multiple pharmacokinetic properties, such as lipophilicity, solubility, and metabolic stability, which are crucial for the efficacy and safety of a drug candidate. (2Z)-3-fluoro-3-phenylprop-2-enoic acid exemplifies how strategic fluorination can enhance the pharmacological profile of a molecule.

The synthesis of (2Z)-3-fluoro-3-phenylprop-2-enoic acid presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions and stereochemistry is essential to achieve the desired product with high yield and purity. Advanced synthetic methodologies, including asymmetric catalysis and transition metal-mediated reactions, have been employed to optimize its production.

In addition to its pharmaceutical applications, (2Z)-3-fluoro-3-phenylprop-2-enoic acid has shown promise in materials science and agrochemical research. Its unique structural features make it a potential building block for designing novel materials with specific functionalities. Furthermore, its derivatives could serve as leads for developing new agrochemicals with improved efficacy and environmental safety.

The exploration of biological activities associated with (2Z)-3-fluoro-3-phenylprop-2-enoic acid is an ongoing area of research. Preclinical studies have begun to uncover its potential effects on various biological pathways, suggesting multiple therapeutic avenues. These findings underscore the importance of continued investigation into this compound and its derivatives.

The regulatory landscape for fluorinated compounds is another critical consideration. While not classified as hazardous or controlled substances, their unique properties necessitate careful handling and compliance with safety guidelines. Manufacturers and researchers must adhere to stringent protocols to ensure safe usage and disposal.

In conclusion, (2Z)-3-fluoro-3-phenylprop-2-enoic acid (CAS No. 82754-21) represents a significant advancement in pharmaceutical chemistry. Its structural features, synthetic accessibility, and potential biological applications make it a compound of great interest. As research progresses, we can expect further insights into its utility across various scientific domains.